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Compound of Interest

Ethoxylated methyl glucoside
Compound Name:
dioleate

Cat. No.: B1164955

This document provides comprehensive guidance on the proper disposal procedures for
ethoxylated methyl glucoside dioleate (CAS No. 86893-19-8), also known as PEG-120
Methyl Glucose Dioleate. The information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting. While
generally considered non-hazardous and biodegradable, responsible disposal practices are
essential to maintain a safe laboratory environment and minimize environmental impact.[1][2]

[3]

Safety and Handling Overview

Ethoxylated methyl glucoside dioleate is a non-ionic surfactant widely used in cosmetics
and personal care products.[4][5][6] It is recognized for its low irritation potential.[7][8] However,
as with any chemical, appropriate personal protective equipment (PPE) should be worn during
handling. This includes safety glasses or goggles and gloves.[2][9]

Quantitative Data Summary

The following table summarizes key quantitative data for ethoxylated methyl glucoside
dioleate.
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Property Value Source

Chemical Identity

CAS Number 86893-19-8 [2]

INCI Name PFG—lZO Methyl Glucose 2]
Dioleate

Physical Properties

Flash Point 299°C [2]

Toxicological Data

Acute Oral Toxicity (Rat) LD50: >5 g/kg [10]

Environmental Fate

Biodegradability

Readily biodegradable

[1]

Aquatic Toxicity

None Established

[2]

Incompatibilities

Materials to Avoid

Strong acids, strong oxidizing

agents

[2]

Experimental Protocols: Disposal and Spill

Management

While ethoxylated methyl glucoside dioleate is not classified as a hazardous waste, disposal

procedures should adhere to local, state, and federal regulations.[2][9][11] The following

protocols provide a step-by-step guide for its management in a laboratory setting.

Protocol 1: Disposal of Unused or Waste Ethoxylated
Methyl Glucoside Dioleate

This protocol outlines the procedure for disposing of small quantities of the substance, typical

of a research laboratory.
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Materials:

Appropriate PPE (safety glasses, gloves)

Leak-proof, sealable waste container

Non-hazardous waste label

Absorbent material (e.g., vermiculite, sand)
Procedure:

o Characterize the Waste: Confirm that the waste is solely ethoxylated methyl glucoside
dioleate and is not mixed with any hazardous substances. If mixed with hazardous waste,
the entire mixture must be treated as hazardous.[12]

o Containerize the Waste:
o For liquid forms, pour the waste into a designated, leak-proof, and sealable container.
o For solid forms, place the waste directly into the container.
o If dealing with a solution, ensure the container is compatible with the solvent.

o Label the Container: Clearly label the container as "Non-Hazardous Waste" and list the
contents ("Ethoxylated Methyl Glucoside Dioleate"). Include the accumulation start date
and the name of the generating department or researcher.[12]

o Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials such as strong acids and oxidizing agents.[2]

 Final Disposal:

o Option A (Preferred): Contact a licensed professional waste disposal service for pickup
and disposal.[1] This is the most reliable method to ensure compliance with all regulations.

o Option B (For Small, Non-Hazardous Quantities, if permitted by institutional and local
regulations): Some institutions may permit the disposal of small quantities of non-
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hazardous, water-soluble substances down the sanitary sewer with copious amounts of
water.[9][13] However, it is crucial to obtain approval from your institution's Environmental
Health and Safety (EHS) department before proceeding.[13] Given that some safety data
sheets advise against flushing to the drain, this should be a secondary option and only
pursued with explicit permission.[2]

Protocol 2: Spill Response and Cleanup

This protocol provides steps for managing a spill of ethoxylated methyl glucoside dioleate.

Materials:

Appropriate PPE (safety glasses, gloves)

Inert absorbent material (e.g., sand, vermiculite, spill pads)

Scoop or other common tool for collection[2]

Sealable waste container

Water and cleaning cloths
Procedure:

e Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure proper
ventilation.

e Contain the Spill: Prevent the spill from spreading. For liquid spills, use absorbent material to
dike the area.

e Absorb and Collect:
o Cover the spill with an inert, absorbent material.

o Using a scoop or other suitable tool, collect the absorbed material and place it into a
sealable waste container.[2][9]
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o Clean the Area: Clean the spill area with water and a cloth to remove any residue.[2] Collect
the washings for disposal.[2]

o Dispose of Waste: Label the waste container with the contents of the spill cleanup material
and dispose of it in accordance with the procedures outlined in Protocol 1.

» Decontaminate: Decontaminate any tools or equipment used in the cleanup process.[2]

Protocol 3: Disposal of Empty Containers

This protocol details the proper disposal of containers that previously held ethoxylated methyl
glucoside dioleate.

Materials:

Appropriate PPE (safety glasses, gloves)

Water or a suitable solvent

Waste container for rinsate

Regular trash receptacle (for the empty container)

Procedure:

Ensure Container is Empty: The container must be "RCRA empty," meaning no freestanding
liquid or solid residue remains that can be practically removed.[12]

e Rinse the Container: Triple rinse the container with water or a suitable solvent.

o Collect Rinsate: Collect all rinsate and manage it as waste according to Protocol 1. Do not
pour the rinsate down the drain unless permitted by your institution's EHS department.

o Deface the Label: Completely remove or deface the original chemical label on the container
to prevent misidentification.[13]

» Dispose of the Container: Once clean and with the label defaced, the empty container can
typically be disposed of in the regular trash or recycling, in accordance with institutional
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policies.[13]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the disposal of ethoxylated methyl
glucoside dioleate.

Caption: Disposal decision workflow for ethoxylated methyl glucoside dioleate.

Caption: Step-by-step workflow for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethoxylated methyl glucoside dioleate | 86893-19-8 | Benchchem [benchchem.com]

2. yeserchem.com [yeserchem.com]

3. ETHOXYLATED METHYL GLUCOSIDE (PEG 120 METHYL GLUCOSE DIOLEATE) -
Ataman Kimya [atamanchemicals.com]

e 4. PEG-120 METHYL GLUCOSE DIOLEATE - Ataman Kimya [atamanchemicals.com]
e 5. bocsci.com [bocsci.com]

e 6. specialchem.com [specialchem.com]

e 7. echemi.com [echemi.com]

e 8. PEG-120 METHYL GLUCOSE DIOLEATE - Ataman Kimya [atamanchemicals.com]

e 9. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

» 10. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
» 11. cir-safety.org [cir-safety.org]
e 12. sites.rowan.edu [sites.rowan.edu]

e 13. sfasu.edu [sfasu.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1164955
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-DOE120.pdf
https://www.atamanchemicals.com/ethoxylated-methyl-glucoside-peg-120-methyl-glucose-dioleate_u32916/
https://www.atamanchemicals.com/ethoxylated-methyl-glucoside-peg-120-methyl-glucose-dioleate_u32916/
https://www.atamanchemicals.com/peg-120-methyl-glucose-dioleate_u32269/
https://www.bocsci.com/ethoxylated-methyl-glucoside-dioleate-cas-86893-19-8-item-12048.html
https://www.specialchem.com/cosmetics/inci-ingredients/peg-120-methyl-glucose-dioleate
https://www.echemi.com/cms/1970222.html
https://www.atamanchemicals.com/peg-120-methyl-glucose-dioleate_u13077/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://cir-reports.cir-safety.org/view-attachment/?id=fb9dc889-8e74-ec11-8943-0022482f06a6
https://www.cir-safety.org/sites/default/files/megluc062013tent.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal Procedures for Ethoxylated Methyl
Glucoside Dioleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164955#ethoxylated-methyl-glucoside-dioleate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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